chlorozinc(1+);2,2-difluoroethenyl N,N-diethylcarbamate
Overview
Description
Chlorozinc is a type of zinc complex that is produced by the reactions of bis [2 (1 H )-pyridinethionato]zinc and zinc chloride . Diethylcarbamate is a carbamate ester obtained by the formal condensation of diethylamine with carbamic acid .
Molecular Structure Analysis
The molecular formula for Chlorozinc is ClZn . The molecular formula for Diethylcarbamate is C5H10NO2 .Physical And Chemical Properties Analysis
The average mass of Chlorozinc is 100.862 Da . The average mass of Diethylcarbamate is 116.139 Da .properties
IUPAC Name |
chlorozinc(1+);2,2-difluoroethenyl N,N-diethylcarbamate |
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InChI |
InChI=1S/C7H10F2NO2.ClH.Zn/c1-3-10(4-2)7(11)12-5-6(8)9;;/h3-4H2,1-2H3;1H;/q-1;;+2/p-1 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI Key |
NFEAXLTWQLKESU-UHFFFAOYSA-M |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)O[C-]=C(F)F.Cl[Zn+] |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClF2NO2Zn |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.0 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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